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Compound of Interest

Compound Name: piperidine hydrobromide

CAS No.: 14066-85-4

Cat. No.: B1360383

Get Quote

Introduction

Piperidine and its salts, such as piperidine hydrobromide, are versatile and effective basic

catalysts for a variety of condensation reactions in organic synthesis. These reactions are

fundamental for forming carbon-carbon bonds, enabling the construction of complex molecular

scaffolds. Piperidine, a secondary amine, functions as a nucleophilic catalyst or a base to

generate key reactive intermediates like enolates and iminium ions.[1][2] Piperidine
hydrobromide serves as a stable, solid precursor that can generate piperidine in situ. These

catalysts are particularly prominent in Knoevenagel and Claisen-Schmidt condensations, which

are pivotal in the synthesis of pharmaceutically important compounds like coumarins and

chalcones.[3][4]

Application 1: Knoevenagel Condensation for
Coumarin Synthesis
The Knoevenagel condensation is a powerful method for synthesizing coumarins and their

derivatives. The reaction typically involves the condensation of a salicylaldehyde derivative with
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a compound containing an active methylene group, such as malonic esters or ethyl

acetoacetate, catalyzed by a weak base like piperidine.[5][6]

Reaction Mechanism
The catalytic cycle of piperidine in the Knoevenagel condensation involves two key pathways.

First, piperidine reacts with the aldehyde to form a highly electrophilic iminium ion. Second, it

acts as a base to deprotonate the active methylene compound, generating a nucleophilic

enolate. The subsequent reaction between the iminium ion and the enolate, followed by

elimination and cyclization, affords the final product.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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